2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 2-(1-methyl-4-propan-2-ylpyrazol-3-yl)ethanamine
• InChI: InChI=1S/C9H17N3/c1-7(2)8-6-12(3)11-9(8)4-5-10/h6-7H,4-5,10H2,1-3H3
• InChI Key: RAQRVKCVJSLHBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN(N=C1CCN)C

Description

Chemical Structure:
The compound 2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine consists of a pyrazole ring substituted with a methyl group at position 1 and an isopropyl group at position 2. A two-carbon ethylamine chain is attached to position 3 of the pyrazole (Figure 1). Its molecular formula is C₉H₁₇N₃, with a molecular weight of 167.26 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone. For this compound, the diketone used would be acetylacetone.

Substitution Reactions: The methyl and isopropyl groups are introduced through substitution reactions. Methylation can be achieved using methyl iodide, while isopropylation can be done using isopropyl bromide.

Introduction of the Ethylamine Side Chain: The ethylamine side chain can be introduced through a nucleophilic substitution reaction using ethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve similar synthetic routes but on a larger scale. The reactions would be optimized for yield and purity, and the processes would be carried out in reactors designed for large-scale chemical synthesis.

Chemical Reactions Analysis

Types of Reactions

2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the ethylamine side chain.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Ethylamine in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: The major product would be the corresponding pyrazole carboxylic acid.

Reduction: The major product would be the corresponding pyrazole alcohol.

Substitution: The major product would be the substituted ethylamine derivative.

Scientific Research Applications

2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding.

Industry: The compound can be used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways involved would depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Physicochemical Properties :

• State : Likely a liquid or low-melting solid (based on analogs like 2-[1-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine, which is liquid) .
• Stability : Pyrazole derivatives are generally stable under ambient conditions but may require inert storage (argon/vacuum) to prevent degradation .

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Pyrazole Positions)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Properties
Target Compound	1-Me, 4-iPr, 3-ethylamine	C₉H₁₇N₃	167.26	Not reported	Likely liquid; moderate lipophilicity
2-(1H-Pyrazol-3-yl)ethan-1-amine	Unsubstituted pyrazole	C₅H₉N₃	111.15	144 (as oxalate)	Higher polarity; oxalate salt form
2-(1H-Pyrazol-4-yl)ethan-1-amine	Unsubstituted pyrazole	C₅H₉N₃	111.15	173 (as oxalate)	Higher melting point than position 3 isomer
2-(1-Cyclopentyl-1H-pyrazol-3-yl)ethan-1-amine	1-Cyclopentyl	C₁₀H₁₇N₃	179.27	Not reported	Increased steric bulk vs. iPr
2-(1-Methyl-1H-imidazol-4-yl)ethan-1-amine	Imidazole core (N-methyl)	C₆H₁₁N₃	125.18	Not reported	Different heterocycle; altered electronic properties

Key Differences :

The isopropyl group at position 4 increases lipophilicity (logP ~2.5 estimated), favoring membrane permeability over polar derivatives like 2-(1H-pyrazol-3-yl)ethan-1-amine .

Heterocycle Variations :

• Replacing pyrazole with imidazole (as in ) introduces an additional nitrogen atom, altering hydrogen-bonding capacity and basicity. Imidazole derivatives often exhibit higher solubility in aqueous media .

The isopropyl group may enhance target binding affinity in hydrophobic enzyme pockets .

Synthetic Accessibility: The target compound’s synthesis likely parallels methods for analogs, such as copper-catalyzed coupling () or cyclization with malononitrile (). However, the isopropyl group may require specialized protecting strategies .

Biological Activity

2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine, also known by its CAS number 1782828-39-0, is a pyrazole derivative that has attracted attention in the field of medicinal chemistry due to its potential biological activities. This compound is characterized by a unique structure that includes a pyrazole ring, which is known for its diverse pharmacological properties.

The molecular formula of 2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine is C₉H₁₇N₃, with a molecular weight of 167.25 g/mol. The compound's structure can be represented as follows:

Property	Value
Molecular Formula	C₉H₁₇N₃
Molecular Weight	167.25 g/mol
IUPAC Name	2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine
CAS Number	1782828-39-0

The biological activity of this compound is largely attributed to its interaction with various biological targets, including enzymes and receptors. Pyrazole derivatives often exhibit mechanisms such as enzyme inhibition and receptor modulation, which can lead to anti-inflammatory, analgesic, and potentially anticancer effects.

Anticancer Properties

Research indicates that pyrazole derivatives may possess significant anticancer activity. A comparative study highlighted that compounds similar to 2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine showed promising results in inhibiting cancer cell proliferation. For instance, studies on related pyrazole compounds demonstrated cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7 and MDA-MB-231) and lung cancer cells. The mechanism involved apoptosis induction through caspase activation pathways .

Anti-inflammatory Effects

Another area of interest is the anti-inflammatory potential of this compound. Similar pyrazole derivatives have been studied for their ability to inhibit pro-inflammatory cytokines and enzymes such as COX and LOX. These effects are crucial in conditions like arthritis and other inflammatory diseases.

Antimicrobial Activity

Some studies suggest that pyrazole derivatives exhibit antimicrobial properties against a range of pathogens. The structural features of the pyrazole ring may contribute to its ability to disrupt microbial cell membranes or inhibit essential microbial enzymes.

Study on Anticancer Activity

A recent study evaluated the anticancer properties of several pyrazole derivatives, including 2-[1-Methyl-4-(propan-2-yl)-1H-pyrazol-3-yl]ethan-1-amine. The MTT assay was used to assess cell viability in various cancer cell lines. Results indicated that certain derivatives led to significant reductions in cell viability at concentrations as low as 10 µM, suggesting strong anticancer potential .

Inflammatory Response Modulation

In another investigation focusing on anti-inflammatory effects, researchers treated human macrophage-like cells with pyrazole derivatives and assessed the levels of TNF-alpha and IL-6 post-treatment. The results showed a marked decrease in cytokine levels, indicating that these compounds could modulate inflammatory responses effectively .